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Compound of Interest

Compound Name: 4-Cyanobutanoic acid

Cat. No.: B1584071

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and appropriate storage of
4-Cyanobutanoic acid (CAS No: 39201-33-7). Adherence to these protocols is crucial to
ensure the integrity of the compound and the safety of laboratory personnel.

Overview and Safety Summary

4-Cyanobutanoic acid is a chemical intermediate that requires careful handling due to its
potential hazards. It is classified as harmful if swallowed, in contact with skin, or inhaled, and
can cause severe skin burns and eye damage.[1][2][3] All personnel handling this compound
must be thoroughly trained in its properties and the associated safety procedures.

Primary Hazards:

e Acute toxicity (oral, dermal, inhalation)[2][3]
o Corrosive[2]

e Serious eye and skin irritant[2][3]

Always consult the Safety Data Sheet (SDS) for the most current and comprehensive safety
information before use.
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Quantitative Data Summary

The following table summarizes the key quantitative data for the handling and storage of 4-
Cyanobutanoic acid.

Parameter Value Source

Room Temperature or
Storage Temperature ) [415]
Refrigerated (2°C - 8°C)

Melting Point 35°C [6]
Boiling Point 320.4 °C at 760 mmHg [41[6]
Flash Point 147.6 + 23.2 °C [6]
Density 1.1+0.1 g/cm3 [6]

Experimental Protocols
Protocol for Safe Handling of 4-Cyanobutanoic Acid

This protocol outlines the steps for safely handling 4-Cyanobutanoic acid in a laboratory
setting.

A. Engineering Controls and Personal Protective Equipment (PPE)

Ventilation: Always handle 4-Cyanobutanoic acid in a well-ventilated area. A chemical fume
hood is required.[1][6]

Eye Protection: Wear chemical safety goggles or a face shield.[1][6]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a lab coat.[1][6]

Respiratory Protection: If there is a risk of dust or aerosol formation, use a NIOSH-approved
respirator.[1]

B. Handling Procedure

o Before handling, ensure all necessary PPE is donned correctly.
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e Avoid contact with skin and eyes.[6]

e Prevent the formation of dust and aerosols during handling.[6]

» Use non-sparking tools to prevent ignition from electrostatic discharge.[6]

e Do not eat, drink, or smoke in the area where the chemical is handled.[6][7]
» After handling, wash hands and any exposed skin thoroughly.[1][6]

o Contaminated clothing should be removed and washed before reuse.[1][6]

Protocol for Storage of 4-Cyanobutanoic Acid

This protocol describes the appropriate conditions for the storage of 4-Cyanobutanoic acid to
maintain its stability and integrity.

A. Storage Conditions

Container: Store in a tightly closed container.[6]

Location: Keep in a dry, cool, and well-ventilated place.[6]

Temperature: Store at room temperature.[4] For long-term storage, refrigeration at 2-8°C is
recommended.[5]

Incompatible Materials: Store away from oxidizing agents, strong acids, strong bases, heat,
flames, and sparks.[1][7]

B. Storage Procedure

Ensure the container is properly labeled with the chemical name and any hazard warnings.

Keep the container tightly sealed to prevent moisture ingress and contamination.[6]

Store in a designated chemical storage area away from incompatible materials.[6]

The storage area should be locked to restrict access to authorized personnel only.[6]
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Visualization

The following diagrams illustrate the key workflows for handling and storing 4-Cyanobutanoic
acid.

Workflow for Handling 4-Cyanobutanoic Acid

Preparation:
- Don PPE (Gloves, Goggles, Lab Coat)
- Ensure fume hood is operational

Handling:
- Work in a fume hood
- Avoid dust/aerosol formation
- Use non-sparking tools

Use in Experiment

Spill Cleanup:
- Evacuate area
- Use absorbent material
- Dispose of as hazardous waste

Post-Handling:
- Decontaminate work area
- Wash hands thoroughly

Click to download full resolution via product page
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Caption: Workflow for Handling 4-Cyanobutanoic Acid.

Storage Protocol for 4-Cyanobutanoic Acid

Receive Compound

Inspect Container:
- Check for damage
- Verify label

Select Storage Location:

- Dry, cool, well-ventilated
- Away from incompatibles

Temperature Control:
- Room Temperature or
- Refrigerate (2-8°C)

Log in Inventory

Store in Tightly Closed Container

Secure Storage

Click to download full resolution via product page

Caption: Storage Protocol for 4-Cyanobutanoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact
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